Cas no 2580218-42-2 (3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2580218-42-2
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5660975
• PubChem ID: 165892938
• Update Time: 2025-06-14

3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730594
• 3-(3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)propanoic acid
• 2580218-42-2
• 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C15H17N3O4/c1-11-9-13(17-18(11)8-7-14(19)20)16-15(21)22-10-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,19,20)(H,16,17,21)
• InChI Key： KZXNVSOMVDNIIO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)N(CCC(=O)O)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2580218-42-2)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2580218-42-2) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole core and benzyloxycarbonyl protecting group, is widely studied for its potential applications in drug discovery and biochemical research. Researchers and industry professionals frequently search for terms like "pyrazole derivatives," "carbamate protection," and "propanoic acid applications," reflecting the growing demand for specialized chemical building blocks.

The structural complexity of 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid makes it a valuable intermediate in organic synthesis. Its N-protected pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory and antimicrobial properties. The inclusion of a benzyloxycarbonyl (Cbz) group enhances the molecule's stability, making it a preferred choice for peptide synthesis and other sensitive chemical transformations. Recent trends in green chemistry and sustainable synthesis have further amplified interest in such compounds, as researchers seek eco-friendly alternatives for complex molecular architectures.

From a synthetic perspective, CAS No. 2580218-42-2 is often discussed in the context of heterocyclic chemistry and protecting group strategies. The compound's propanoic acid tail offers additional functionalization opportunities, enabling its use in conjugation reactions or as a linker in bioconjugate chemistry. These features align with current industry demands for modular and versatile chemical tools, particularly in the development of targeted therapeutics and prodrugs. Online searches for "pyrazole-based drug design" and "Cbz group removal" highlight the practical challenges and innovations associated with this compound.

Analytical characterization of 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards for research and industrial applications. The rise of AI-driven drug discovery platforms has also spurred interest in such molecules, as computational models increasingly rely on high-quality chemical data for predictive analytics. Keywords like "NMR data for pyrazoles" and "HPLC methods for carbamates" are frequently queried, underscoring the need for reliable analytical protocols.

In conclusion, 3-(3-{(benzyloxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)propanoic acid represents a compelling case study in modern chemical research. Its multifaceted applications—spanning medicinal chemistry, material science, and bioconjugation—make it a staple in laboratories worldwide. As the scientific community continues to explore structure-activity relationships (SAR) and novel synthetic routes, this compound will undoubtedly remain at the forefront of innovation. The persistent search volume for related terms like "pyrazole carboxylic acid derivatives" and "benzyloxycarbonylamine synthesis" confirms its enduring relevance in both academic and industrial settings.